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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-difluoroethylene

Cat. No.: B1203012 Get Quote

Technical Support Center: 1,1-Dichloro-2,2-
difluoroethylene
This guide provides essential information for researchers, scientists, and drug development

professionals on mitigating the hazards associated with 1,1-Dichloro-2,2-difluoroethylene
(DCDFE) inhalation exposure.

Section 1: Frequently Asked Questions (FAQs) -
Hazard Identification
Q1: What is 1,1-Dichloro-2,2-difluoroethylene (DCDFE) and what are its primary hazards?

A1: 1,1-Dichloro-2,2-difluoroethylene (CAS No: 79-35-6) is a colorless, volatile liquid or gas

used as a refrigerant and as an intermediate in chemical synthesis.[1][2] Its primary hazards

are toxicity upon inhalation, and it is an irritant to the skin, eyes, and respiratory tract.[3] At high

concentrations, it can cause respiratory depression.[3]

Q2: What are the main routes of exposure and the acute health effects?

A2: The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[3]

Acute effects from inhalation include respiratory irritation, coughing, difficulty breathing, and

potential nervous system depression.[3] Direct contact causes irritation to the skin and eyes,

resulting in redness and pain.[3] Ingestion may lead to gastrointestinal irritation.[3]
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Q3: Are there known chronic health effects associated with DCDFE exposure?

A3: Chronic exposure may lead to more severe health issues. The compound contains fluorine,

which, through metabolism or decomposition, can generate fluoride ions. This may cause

nausea, labored breathing, and potential damage to the kidneys, liver, bones, and tooth

structure.[3]

Section 2: Exposure Limits and Quantitative Toxicity
Data
Q1: What are the established occupational exposure limits for DCDFE?

A1: Regulatory bodies have established exposure limits to protect laboratory and industrial

personnel. Adherence to these limits is critical for minimizing health risks.

Data Presentation: Occupational Exposure Limits

Parameter Value Agency

Threshold Limit Value
(TWA)

2.5 mg/m³ (as F) ACGIH

| Permissible Exposure Limit (PEL) | 2.5 mg/m³ (as F) | OSHA |

Source:[3]

Data Presentation: Inhalation Toxicity (Lethal Concentration, LC50)

Species LC50 Value (4-hour exposure)

Rat 505 mg/m³

Mouse 610 mg/m³

| Guinea Pig | 700 mg/m³ |

Source:[3]
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Section 3: Troubleshooting Guide for Experimental
Use
Q1: I've noticed a faint, sweet odor in the lab during my experiment with DCDFE. What should I

do?

A1: A noticeable odor indicates a potential containment breach. Immediately cease your work,

ensure your respiratory protection is adequate, and vacate the area. Alert your lab safety

officer. The area should be assessed for leaks and proper ventilation before work resumes.

DCDFE is a colorless gas with a faint, ether-like odor at high concentrations.[4]

Q2: How can I verify that my fume hood is providing adequate protection?

A2: DCDFE should only be handled in an efficient fume hood.[3] Regularly check the fume

hood's certification sticker to ensure it has been tested within the last year. Verify the airflow

monitor is functioning and shows a face velocity within the safe range (typically 80-120 feet per

minute). If you suspect malfunction, do not use the hood and report it for maintenance.

Q3: What personal protective equipment (PPE) is mandatory when working with DCDFE?

A3: The minimum required PPE includes:

Eye Protection: Always wear approved safety glasses or goggles.[3]

Skin Protection: Wear suitable protective gloves and a lab coat.[3]

Respiratory Protection: For any situation where exposure limits may be exceeded, a NIOSH-

approved respirator with appropriate cartridges is necessary.[3]

Section 4: Experimental Protocols & Workflows
Detailed Methodology: Standard Operating Protocol for
Handling DCDFE

Preparation:

Designate a specific area within a certified chemical fume hood for the procedure.
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Ensure an emergency shower and eyewash station are accessible.

Assemble all necessary equipment and reagents before introducing DCDFE.

Don appropriate PPE as outlined in Section 3.

Handling and Use:

Store DCDFE in a tightly sealed container in a cool, well-ventilated area away from

oxidizing agents and active metals.[3]

Perform all transfers and manipulations of DCDFE within the fume hood.

Use a closed system or exercise extreme caution to minimize the release of gas.

After use, ensure the container valve is securely closed.[5]

Waste Disposal and Decontamination:

Dispose of DCDFE waste according to local, state, and federal regulations.[3] Do not

dispose of it down the drain.

Decontaminate all surfaces and equipment that came into contact with DCDFE using an

appropriate solvent and procedure.

Wash hands thoroughly after completing the work and removing PPE.[5]

Visualization: Safe Handling Workflow
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Caption: Workflow for safely handling 1,1-Dichloro-2,2-difluoroethylene.

Section 5: Toxicology and Bioactivation Pathways
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Q1: How does the body metabolize 1,1-Dichloro-2,2-difluoroethylene, and why is this

important for researchers?

A1: Understanding the metabolic pathways of DCDFE is crucial as bioactivation can lead to

organ-specific toxicity. Studies in rats show that DCDFE metabolism results in both kidney

(nephrotoxicity) and liver (hepatotoxicity) damage through distinct mechanisms.[6]

Nephrotoxicity: This is believed to occur via a bioactivation step involving glutathione

conjugation. The resulting N-acetylcysteine conjugate of DCDFE is a potent nephrotoxin.[6]

Hepatotoxicity: Observed at higher doses, this is likely caused by an oxidative metabolic

pathway, probably involving epoxidation by hepatic mixed-function oxidases.[6]

Visualization: DCDFE Bioactivation and Toxicity
Pathways
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Caption: Differential bioactivation pathways of DCDFE leading to toxicity.
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Section 6: Emergency Procedures
Q1: What are the immediate first-aid measures for an accidental inhalation exposure?

A1:

Remove to Fresh Air: Immediately move the affected person to an area with fresh air.[3]

Monitor Breathing: Closely watch for any signs of respiratory distress, such as coughing,

wheezing, or difficulty breathing.[3]

Seek Medical Attention: Call for immediate medical assistance.[3] If the person is not

breathing, provide artificial respiration if you are trained to do so.[5]

Q2: What is the correct response to a DCDFE spill?

A2: The response depends on the size of the spill.

Small Spills: Evacuate unnecessary personnel.[7] Wearing appropriate PPE, cover the spill

with a non-combustible absorbent material like vermiculite or sodium carbonate.[3] Sweep

the material into a sealed container for proper disposal.[3]

Large Spills: Evacuate the entire area immediately.[8] Alert your institution's emergency

response team or local fire department. Do not attempt to clean it up yourself.

Visualization: Emergency Response Decision Tree
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Caption: Decision tree for responding to DCDFE exposure events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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